Cas no 672-78-6 (p-Toluenesulfinic Acid Methyl Ester)

p-Toluenesulfinic Acid Methyl Ester structure
672-78-6 structure
Product Name:p-Toluenesulfinic Acid Methyl Ester
CAS No:672-78-6
MF:C8H10O2S
MW:170.228801250458
MDL:MFCD00198028
CID:820828
PubChem ID:10285823
Update Time:2025-04-19

p-Toluenesulfinic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • Methyl p-toluenesulfinate
    • p-Toluenesulfinic Acid Methyl Ester
    • 3-Pentenoic acid,4-methyl-,methyl ester
    • 4-methyl benzene sulfinic acid methyl ester
    • 4-methyl-pent-3-enoic acid methyl ester
    • 4-Methyl-pent-3-ensaeure-methylester
    • methyl 4-methyl-3-pentenoate
    • methyl 4-methylphenylsulfinate
    • methyl p-tolylsulfinate
    • toluene-4-sulfinic acid methyl ester
    • Toluol-4-sulfinsaeure-methylester
    • AS-83232
    • SCHEMBL7717102
    • (+/-) Methyl-p-toluenesulfinate
    • METHYLP-TOLUENESULFINATE
    • EN300-379604
    • D92807
    • CS-0146831
    • Benzenesulfinic acid, 4-methyl-, methyl ester
    • METHYL 4-METHYLBENZENESULFINATE
    • MGPLBSPZSIFUQX-UHFFFAOYSA-N
    • 672-78-6
    • methyl 4-methylbenzene-1-sulfinate
    • FT-0695827
    • 4-Methyl-benzenesulfinic acid methyl ester
    • (+) Methyl-p-toluenesulfinate
    • AKOS006273339
    • DTXSID301254899
    • Methyl (+/-)-p-toluenesulfinate; Methyl 4-methylbenzenesulfinate; Methyl p-toluenesulfinate; 4-Methylbenzenesulfinic Acid Methyl Ester
    • Methyl 4-methylbenzene sulfinate
    • DB-243725
    • MDL: MFCD00198028
    • Inchi: 1S/C8H10O2S/c1-7-3-5-8(6-4-7)11(9)10-2/h3-6H,1-2H3
    • InChI Key: MGPLBSPZSIFUQX-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)OC

Computed Properties

  • Exact Mass: 170.04000
  • Monoisotopic Mass: 170.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • PSA: 45.51000
  • LogP: 2.52970

p-Toluenesulfinic Acid Methyl Ester Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

p-Toluenesulfinic Acid Methyl Ester Pricemore >>

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